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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
2-Ethoxyethyl acetate (also known as cellosolve acetate) is a versatile, slow-evaporating

solvent with a mild, pleasant odor. Its unique combination of ether and ester functional groups

makes it an excellent solvent for a wide range of polymers, including cellulose derivatives and

various synthetic resins.[1][2] This document provides detailed application notes and

experimental protocols for the use of 2-ethoxyethyl acetate in cellulose and resin-based

formulations, relevant to researchers in materials science, chemical engineering, and drug

development.

Physicochemical Properties of 2-Ethoxyethyl
Acetate
A thorough understanding of the physical and chemical properties of 2-ethoxyethyl acetate is

crucial for its effective and safe use in various applications.
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Property Value Reference

Molecular Formula C6H12O3 [3]

Molecular Weight 132.16 g/mol [4]

Appearance Colorless liquid [3]

Odor Mild, pleasant

Boiling Point 156 °C (313 °F) [3]

Melting Point -61.7 °C (-79 °F)

Flash Point 51 °C (124 °F) [1]

Density 0.975 g/mL at 25 °C [4]

Vapor Pressure 2 mmHg at 20 °C [3]

Solubility in Water 229 g/L at 20 °C [1]

Evaporation Rate (n-butyl

acetate = 1)
0.2 [5]

Applications in Cellulose Formulations
2-Ethoxyethyl acetate is a highly effective solvent for various cellulose esters, most notably

nitrocellulose and cellulose acetate. Its slow evaporation rate is particularly advantageous in

coating applications, allowing for excellent flow and leveling, which contributes to a high-gloss

finish.[6]

Nitrocellulose Solutions
2-Ethoxyethyl acetate is a known solvent for nitrocellulose and is used in the formulation of

lacquers for wood, automotive, and other protective coatings.[1][7] The solvency of

nitrocellulose is dependent on its nitrogen content; grades with 10.7-12.2% nitrogen are

generally soluble in ester solvents like 2-ethoxyethyl acetate.[6]

Qualitative Solubility of Nitrocellulose in 2-Ethoxyethyl Acetate: Soluble[1][4]
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Cellulose Acetate Solutions
The solubility of cellulose acetate is highly dependent on its degree of acetylation.[8] While

specific quantitative data for 2-ethoxyethyl acetate is not readily available in the reviewed

literature, it is classified as a solvent for certain types of cellulose acetate.

Qualitative Solubility of Cellulose Acetate in 2-Ethoxyethyl Acetate: Soluble (depending on

acetyl value)[8]

Applications in Resin Formulations
2-Ethoxyethyl acetate's excellent solvency extends to a wide variety of synthetic resins,

making it a valuable component in the formulation of coatings, inks, and adhesives.[2]

Alkyd and Polyester Resins
2-Ethoxyethyl acetate is an effective solvent for both short-oil alkyd resins and polyester

resins.[1] In alkyd-based coatings, the choice of solvent is critical for controlling viscosity,

application properties, and drying time.[9] The slow evaporation rate of 2-ethoxyethyl acetate
can be beneficial in achieving a smooth, defect-free film.

Qualitative Solubility of Resins in 2-Ethoxyethyl Acetate:

Resin Type Qualitative Solubility Reference

Short-Oil Alkyd Resins Soluble [1]

Polyester Resins Soluble [1]

Experimental Protocols
Protocol 1: Preparation of a Nitrocellulose Lacquer
Solution
This protocol describes the preparation of a basic nitrocellulose lacquer using 2-ethoxyethyl
acetate as a primary solvent.

Materials:
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Nitrocellulose (e.g., RS 1/2 second)

2-Ethoxyethyl acetate

Co-solvent (e.g., ethanol or isopropanol)

Diluent (e.g., toluene or xylene)

Plasticizer (e.g., dibutyl phthalate)

Resin (e.g., alkyd or maleic resin)

High-speed stirrer

Beaker or appropriate mixing vessel

Viscometer (e.g., Brookfield or falling-ball)

Procedure:

In a well-ventilated fume hood, combine the 2-ethoxyethyl acetate, co-solvent, and diluent

in the mixing vessel.

While stirring at a low speed, slowly add the nitrocellulose to the solvent mixture. Avoid

adding the nitrocellulose too quickly to prevent the formation of clumps.

Increase the stirring speed to create a vortex and continue mixing until the nitrocellulose is

completely dissolved. This may take several hours.

Once the nitrocellulose is dissolved, add the desired resin and plasticizer to the solution.

Continue stirring until a homogenous solution is obtained.

Measure the viscosity of the final lacquer solution and adjust with additional solvent or

diluent as needed to achieve the desired application viscosity.
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Nitrocellulose Lacquer Preparation
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Workflow for Nitrocellulose Lacquer Preparation

Protocol 2: Determination of Polymer Solubility in 2-
Ethoxyethyl Acetate
This protocol provides a standardized method for determining the solubility of a polymer (e.g.,

cellulose acetate, alkyd resin) in 2-ethoxyethyl acetate at a specific temperature.

Materials:

Polymer sample (dried to constant weight)

2-Ethoxyethyl acetate (analytical grade)

Vials with screw caps

Analytical balance

Constant temperature shaker bath

Filtration apparatus (e.g., syringe filters)

Oven

Procedure:

Prepare a series of vials, each containing a known mass of the polymer (e.g., 0.1 g, 0.5 g,

1.0 g, etc.).
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Add a known volume of 2-ethoxyethyl acetate to each vial.

Securely cap the vials and place them in a constant temperature shaker bath set to the

desired temperature (e.g., 25 °C).

Allow the mixtures to equilibrate with continuous agitation for 24-48 hours.

After equilibration, visually inspect each vial for the presence of undissolved polymer.

For vials where the polymer appears to be fully dissolved, carefully filter the solution to

remove any microscopic undissolved particles.

Transfer a known volume of the clear filtrate to a pre-weighed dish.

Evaporate the solvent in an oven at a temperature below the decomposition temperature of

the polymer until a constant weight is achieved.

Calculate the mass of the dissolved polymer and express the solubility in g/100 mL of

solvent.
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Polymer Solubility Determination
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Workflow for Polymer Solubility Determination
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Protocol 3: Viscosity Measurement of Cellulose
Solutions
This protocol is based on the principles outlined in ASTM D1795 for determining the intrinsic

viscosity of cellulose, adapted for a comparative viscosity measurement of cellulose solutions

in 2-ethoxyethyl acetate.[10][11][12][13][14]

Materials:

Cellulose derivative (e.g., cellulose acetate)

2-Ethoxyethyl acetate

Volumetric flasks

Viscometer (e.g., Ubbelohde or Cannon-Fenske)

Constant temperature water bath

Stopwatch

Procedure:

Prepare a stock solution of the cellulose derivative in 2-ethoxyethyl acetate at a known

concentration (e.g., 1 g/dL). This may require gentle heating and stirring to achieve complete

dissolution.

Prepare a series of dilutions from the stock solution (e.g., 0.8, 0.6, 0.4, 0.2 g/dL) using

volumetric flasks.

Equilibrate the viscometer and the solutions to be tested in the constant temperature water

bath (e.g., 25 ± 0.1 °C).

Measure the efflux time of the pure solvent (2-ethoxyethyl acetate) and each of the polymer

solutions in the viscometer.

Calculate the relative viscosity (η_rel) and specific viscosity (η_sp) for each concentration.
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Plot the reduced viscosity (η_sp / C) against concentration (C) and extrapolate to zero

concentration to determine the intrinsic viscosity [η]. For comparative purposes, the viscosity

of a solution at a specific concentration can be reported.

Viscosity and Solution Properties

2-Ethoxyethyl Acetate
(Solvent)

Homogeneous Solution

Cellulose or Resin
(Solute)

Solution Viscosity

Application Properties
(e.g., Flow, Leveling)

Polymer Concentration Temperature
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Factors Influencing Solution Viscosity

Safety Precautions
2-Ethoxyethyl acetate is a combustible liquid and should be handled with appropriate safety

measures.[3] It is recommended to work in a well-ventilated area or a fume hood and to wear

personal protective equipment, including gloves and safety glasses. Avoid inhalation of vapors

and contact with skin and eyes.[3] For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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